Cas no 161945-90-0 (2-Propenoic acid, 3-(1,3-benzodioxol-4-yl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-(1,3-benzodioxol-4-yl)-, ethyl ester
• CAS No: 161945-90-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1341994
• Update Time: 2024-08-17

2-Propenoic acid, 3-(1,3-benzodioxol-4-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1,3-benzodioxol-4-yl)-, ethyl ester

• Inchi： 1S/C12H12O4/c1-2-14-11(13)7-6-9-4-3-5-10-12(9)16-8-15-10/h3-7H,2,8H2,1H3
• InChI Key： OARIEQOHBOXDSZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=CC1=C2C(=CC=C1)OCO2

Computed Properties

• Exact Mass: 220.07356

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 339.0±21.0 °C(Predicted)
• PSA: 44.76